Cas no 1537725-29-3 (2-chloro-4-(2-hydroxypropyl)phenol)

• Product Name: 2-chloro-4-(2-hydroxypropyl)phenol
• CAS No: 1537725-29-3
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 5967857
• PubChem ID: 83675447
• Update Time: 2025-06-08

2-chloro-4-(2-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2-hydroxypropyl)phenol
• 1537725-29-3
• EN300-1981422

• Inchi： 1S/C9H11ClO2/c1-6(11)4-7-2-3-9(12)8(10)5-7/h2-3,5-6,11-12H,4H2,1H3
• InChI Key： JBNRYLSGVPIASZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C)O)O

Computed Properties

• Exact Mass: 186.0447573g/mol
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-chloro-4-(2-hydroxypropyl)phenol

Recent Advances in the Study of 1537725-29-3 and 2-Chloro-4-(2-hydroxypropyl)phenol in Chemical Biology and Pharmaceutical Research

The chemical compound 1537725-29-3 and its derivative, 2-chloro-4-(2-hydroxypropyl)phenol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug development, particularly in the areas of antimicrobial and anti-inflammatory therapies. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 2-chloro-4-(2-hydroxypropyl)phenol, a derivative of 1537725-29-3. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of this compound. Preliminary results indicate that 2-chloro-4-(2-hydroxypropyl)phenol exhibits promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, suggesting its potential as a novel antibiotic agent.

In addition to its antimicrobial properties, 2-chloro-4-(2-hydroxypropyl)phenol has shown anti-inflammatory effects in in vitro and in vivo models. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating key signaling pathways, including NF-κB and MAPK. These findings suggest that 2-chloro-4-(2-hydroxypropyl)phenol could be a valuable candidate for the development of new anti-inflammatory drugs.

Further research has explored the pharmacokinetics and toxicity profile of 2-chloro-4-(2-hydroxypropyl)phenol. Animal studies have revealed that the compound has a favorable bioavailability and a relatively low toxicity, making it a promising candidate for further preclinical development. However, additional studies are needed to fully understand its metabolic pathways and potential side effects in humans.

The synthesis of 1537725-29-3 and its derivatives, including 2-chloro-4-(2-hydroxypropyl)phenol, has also been optimized to improve yield and scalability. Recent advancements in synthetic chemistry have enabled the production of these compounds in larger quantities, facilitating further biological and pharmacological studies. These developments are critical for the eventual translation of these findings into clinical applications.

In conclusion, the latest research on 1537725-29-3 and 2-chloro-4-(2-hydroxypropyl)phenol highlights their potential as novel therapeutic agents with antimicrobial and anti-inflammatory properties. While significant progress has been made, further studies are required to fully elucidate their mechanisms of action and to evaluate their safety and efficacy in clinical settings. These compounds represent a promising avenue for future drug development in the chemical biology and pharmaceutical fields.